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Abstract

This technical guide provides a comprehensive overview of 3-Methoxy-5-methylphenol, also
known as Orcinol Monomethyl Ether. It is a phenolic compound of interest in various scientific
fields due to its potential applications as a versatile building block in organic synthesis and its
emerging biological activities. This document details its chemical and physical properties,
provides established synthesis protocols, outlines experimental methodologies for evaluating
its biological activities, and discusses its potential as a biomarker. The information is curated for
researchers, scientists, and professionals in drug development, with a focus on structured data
presentation and detailed experimental procedures.

Introduction

3-Methoxy-5-methylphenol (CAS No: 3209-13-0) is an aromatic organic compound with the
chemical formula CsH1002. Structurally, it is a derivative of phenol with a methoxy and a methyl
group substituted on the benzene ring. Its unique substitution pattern makes it a valuable
intermediate in the synthesis of more complex molecules, including pharmaceuticals and
fragrance components.[1] Found in natural sources such as Asiasarum root and oakmoss, it
has garnered interest for its potential bioactive properties, including antioxidant and
antimicrobial activities.[1] Furthermore, elevated levels of this compound have been detected in
the urine of bladder cancer patients, suggesting its potential as a disease biomarker.[1] This
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guide aims to consolidate the available technical information on 3-Methoxy-5-methylphenol to
facilitate further research and development.

Chemical and Physical Properties

3-Methoxy-5-methylphenol is a white to off-white crystalline solid at room temperature.[1] It is
very slightly soluble in water but shows good solubility in organic solvents like alcohol and oils.
[2] Key physicochemical properties are summarized in the table below.

Property Value Reference
Molecular Formula CsH1002 [11[3]
Molecular Weight 138.16 g/mol [1][3]

CAS Number 3209-13-0 [11[3]
IUPAC Name 3-methoxy-5-methylphenol [3]

Orcinol monomethyl ether, 3-
Synonyms Hydroxy-5-methoxytoluene, 5- [1][4]

Methoxy-m-cresol

White to almost white
Appearance ] ] [1][2]
crystalline solid/powder

Melting Point 59-66 °C [1][2]
Boiling Point 259 °C at 755 Torr [2]
Density 1.1106 g/cm3 at 15 °C [2]
pKa 9.70 £ 0.10 (Predicted) [2]
LogP 2.385 (Estimated) [2]

Synthesis Protocols

Two primary methods for the synthesis of 3-Methoxy-5-methylphenol are detailed below.

Method 1: Selective O-methylation of Orcinol
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This is a common and efficient laboratory-scale synthesis.

Reaction Scheme:
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Preparation

Serial Dilutions of
3-Methoxy-5-methylphenol

Standardized Microbial Inoculum
(0.5 McFarland)

Assay
y

Inoculate 96-well plate
with compound and inoculum
anubate at 37°C for 24h]

Determine MIC
(Lowest concentration with no visible growth)

MBC Detfvermination

Subculture from wells
with no visible growth

:

Incubate agar plates

'

Determine MBC
(Lowest concentration with 299.9% killing)
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Sample Collection & Preparation

Urine Sample Collection
(Patients vs. Healthy Controls)

Sample Preparation
(e.g., extraction, derivatization)

Analyticval Phase

Mass Spectrometry
(e.g., GC-MS, LC-MS)
(Data Acquisition)

Data Analysis & Biomarker Identification

y
(Data Processing & Feature DetectiorD

Statistical Analysis
(e.g., t-test, PCA, OPLS-DA)

;

Cdentification of Significant Features)

(e.g., 3-Methoxy-5-methylphenol)

;

Biomarker Validation
(in independent cohort)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methylphenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b015851#what-is-3-methoxy-5-methylphenol-and-its-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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